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Compound of Interest

Compound Name: 2-Bromopyridine-4-methanol

Cat. No.: B057719 Get Quote

Synthesis of 2-Bromopyridine-4-methanol: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthesis of 2-Bromopyridine-4-methanol from 2-

bromoisonicotinic acid, a crucial intermediate in the development of novel therapeutics. This

document provides comprehensive experimental protocols, quantitative data, and a visual

representation of the synthetic workflow to support research and development in medicinal

chemistry. 2-Bromopyridine-4-methanol serves as a key building block in the synthesis of

aza- and diazabiphenyl analogs of antitubercular drugs and N3/8-disubstituted 3,8-

diazabicyclo[3.2.1]octane analogues with antiproliferative properties.[1][2]

Reaction Scheme
The synthesis involves the reduction of the carboxylic acid functional group of 2-

bromoisonicotinic acid to a primary alcohol, yielding 2-Bromopyridine-4-methanol. A common

and effective method for this transformation utilizes a borane complex, such as boron trifluoride

diethyl etherate, in an appropriate solvent like tetrahydrofuran.
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Starting Material Product

2-bromoisonicotinic acid 2-Bromopyridine-4-methanol

alt text alt text

CAS: 66572-56-3 CAS: 118289-16-0

Molecular Formula: C₆H₄BrNO₂ Molecular Formula: C₆H₆BrNO

Molecular Weight: 202.01 g/mol Molecular Weight: 188.02 g/mol

Physicochemical Properties
A summary of the key physical and chemical properties of the starting material and the final

product is presented below for easy reference.

Property 2-bromoisonicotinic acid
2-Bromopyridine-4-
methanol

CAS Number 66572-56-3 118289-16-0[1]

Molecular Formula C₆H₄BrNO₂ C₆H₆BrNO[1]

Molecular Weight 202.01 g/mol 188.024 g/mol [1]

Appearance Not specified White to brown powder[2]

Melting Point Not specified 58-61 °C[1]

Boiling Point Not specified 316.6 °C at 760 mmHg[1]

Purity Not specified Typically ≥95%[3]

Experimental Protocol
The following protocol is a detailed methodology for the synthesis of 2-Bromopyridine-4-
methanol from 2-bromoisonicotinic acid.[2]

Materials:
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Reagent CAS Number
Molecular
Formula

Quantity Equivalents

2-

bromoisonicotinic

acid

66572-56-3 C₆H₄BrNO₂ 2 g (9.9 mmol) 1.0

Boron trifluoride

etherate
109-63-7 C₄H₁₀BF₃O

4.18 g (29.7

mmol)
3.0

Tetrahydrofuran

(THF)
109-99-9 C₄H₈O 30 mL -

Ethyl acetate 141-78-6 C₄H₈O₂ As needed -

Brine solution - NaCl (aq) As needed -

Anhydrous

sodium sulfate
7757-82-6 Na₂SO₄ As needed -

Ice - H₂O As needed -

Procedure:

To a solution of 2-bromoisonicotinic acid (2 g, 9.9 mmol, 1.0 eq.) in tetrahydrofuran (30 mL),

boron trifluoride etherate (4.18 g, 29.7 mmol, 3.0 eq.) was added dropwise at 0 °C.

The reaction mixture was then stirred at room temperature for 3 hours.

Upon completion of the reaction, the mixture was carefully transferred to ice water.

The product was extracted with ethyl acetate.

The organic layers were combined, washed with a brine solution, and dried over anhydrous

sodium sulfate.

The solvent was concentrated under reduced pressure to yield 2-Bromopyridine-4-
methanol.

Yield and Characterization:
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Yield: 1.4 g (75.21%)[2]

Mass Spectrum (Electrospray): m/z 189.65 [M]+[2]

Synthetic Workflow
The following diagram illustrates the key steps in the synthesis of 2-Bromopyridine-4-
methanol.
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Synthesis of 2-Bromopyridine-4-methanol Workflow

Reaction

Work-up

Dissolve 2-bromoisonicotinic acid in THF

Add Boron trifluoride etherate dropwise at 0 °C

Stir at room temperature for 3 hours

Quench with ice water

Extract with ethyl acetate

Wash with brine

Dry over anhydrous sodium sulfate

Concentrate under reduced pressure

2-Bromopyridine-4-methanol

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of 2-Bromopyridine-4-methanol.
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Applications in Drug Development
2-Bromopyridine-4-methanol is a valuable intermediate for the synthesis of complex

molecules with potential therapeutic applications. Its utility has been demonstrated in the

preparation of compounds targeting infectious diseases and cancer.

The following diagram illustrates the logical relationship of 2-Bromopyridine-4-methanol as a

building block in the development of new drug candidates.

Role of 2-Bromopyridine-4-methanol in Drug Development
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Caption: 2-Bromopyridine-4-methanol as a key intermediate in drug discovery.

Conclusion
The synthesis of 2-Bromopyridine-4-methanol from 2-bromoisonicotinic acid via reduction

with boron trifluoride etherate is an efficient and well-documented procedure. This technical

guide provides the necessary details for its successful implementation in a laboratory setting.

The availability of this key intermediate is crucial for the continued exploration and

development of new chemical entities in the fields of medicinal chemistry and drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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